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Compound of Interest

Compound Name: 4-Dimethylaminobutylamine

Cat. No.: B1346629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 4-Dimethylaminobutylamine (CAS No. 3529-10-0). The information is

intended to be a crucial resource for laboratory personnel and anyone involved in the handling,

storage, and disposal of this chemical.

Chemical Identification and Physical Properties
4-Dimethylaminobutylamine, also known as N,N-Dimethyl-1,4-butanediamine, is a diamine

that is utilized in various chemical syntheses. Understanding its fundamental properties is the

first step in ensuring its safe handling.
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Property Value Reference

CAS Number 3529-10-0 [1]

Molecular Formula C₆H₁₆N₂ [1]

Molecular Weight 116.20 g/mol [1]

Appearance
Solid or Colorless to light

yellow liquid
[2]

Melting Point 60 °C [2]

Boiling Point 73 °C at 35 mmHg [2]

Density 0.8179 g/cm³ [2]

Solubility Soluble in water

SMILES CN(C)CCCCN [1]

InChI Key
GCOWZPRIMFGIDQ-

UHFFFAOYSA-N
[1]

Hazard Identification and Classification
4-Dimethylaminobutylamine is classified as a hazardous chemical. It is crucial to understand

its potential dangers to implement appropriate safety measures.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
alt text Warning

H302: Harmful if

swallowed.[1]

Skin

Corrosion/Irritation

(Category 1B)

alt text Danger

H314: Causes severe

skin burns and eye

damage.[1]

Serious Eye

Damage/Eye Irritation

(Category 1)

alt text Danger
H318: Causes serious

eye damage.
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Note: While classified as Acute Toxicity, Oral (Category 4), a specific LD50 value for 4-
Dimethylaminobutylamine was not readily available in the public domain at the time of this

review.

Handling and Storage Precautions
Proper handling and storage are paramount to prevent exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when working with 4-Dimethylaminobutylamine.

PPE Type Specification

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene), a lab coat, and closed-toe shoes are

mandatory.

Respiratory Protection
Use in a well-ventilated area or with a properly

fitted respirator if inhalation risk is high.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or dust.

Wash hands thoroughly after handling.

Use only in a chemical fume hood.

Keep away from incompatible materials such as strong oxidizing agents.

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated area.
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Keep away from heat and sources of ignition.

Store in a corrosive-resistant cabinet.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical. The following

diagrams outline the recommended procedures for spills and exposure.

Spill Response Workflow
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Spill Occurs

Evacuate Immediate Area

Ensure Proper Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Carefully Collect Spilled Material

Dispose of in a Sealed Container
as Hazardous Waste

Clean Spill Area with a Suitable Solvent
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Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Immediately Remove
Contaminated Clothing

Immediately Flush Eyes with
Water for at least 15 minutes

Move to Fresh Air Do NOT Induce VomitingWash Skin with Plenty of
Soap and Water for 15 min

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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